Cas no 872880-73-4 (N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide)

• Product Name: N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 872880-73-4
• MF: C₂₂H₂₇N₃O₇S
• MW: 477.530684709549
• CID: 5508857
• Update Time: 2025-07-08

N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[(4-methoxyphenyl)methyl]-N2-[[tetrahydro-3-[(4-methoxyphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide

• Inchi： 1S/C22H27N3O7S/c1-30-17-6-4-16(5-7-17)14-23-21(26)22(27)24-15-20-25(12-3-13-32-20)33(28,29)19-10-8-18(31-2)9-11-19/h4-11,20H,3,12-15H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： LZKSHAOLGUMMDT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)=O

Additional information on N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide

Introduction to N-{3-(4-methoxybenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 872880-73-4)

N-{3-(4-methoxybenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-(4-methoxyphenyl)methylethanediamide, identified by its CAS number 872880-73-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of an oxazoline core functionalized with sulfonyl and amide groups, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of N-{3-(4-methoxybenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-(4-methoxyphenyl)methylethanediamide incorporates several key pharmacophoric elements that make it a promising candidate for further investigation. The 4-methoxybenzenesulfonyl moiety, a derivative of anisic acid, is well-documented for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. Similarly, the 4-methoxyphenyl group contributes to the compound's lipophilicity and potential interaction with specific targets in biological systems.

The oxazoline ring in this molecule serves as a versatile scaffold, allowing for conformational flexibility that can be exploited in drug design. Oxazoline derivatives have been extensively studied for their ability to chelate metal ions and interact with proteins in a manner that can modulate enzyme activity or cellular signaling. In particular, the presence of the amide linkage in the structure suggests potential for protease inhibition, a strategy widely employed in the development of antiviral and anticancer agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-{3-(4-methoxybenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-(4-methoxyphenyl)methylethanediamide with unprecedented accuracy. These computational tools have been instrumental in identifying novel pharmacological targets and optimizing lead compounds for clinical development. The integration of machine learning algorithms has further enhanced the ability to predict biological activity based on structural features, accelerating the drug discovery process.

In vitro studies have begun to elucidate the potential therapeutic applications of this compound. Initial research indicates that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The combination of the 4-methoxybenzenesulfonyl and 4-methoxyphenyl groups appears to synergize, enhancing binding interactions with target proteins while minimizing off-target effects. This balance is crucial for developing drugs that are both effective and safe for therapeutic use.

The synthesis of N-{3-(4-methoxybenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-(4-methoxyphenyl)methylethanediamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical methodologies but also underscore the importance of precision in constructing biologically active compounds.

The pharmaceutical industry continues to invest heavily in exploring novel molecular architectures like those found in N-{3-(4-methoxybenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-(4-methoxyphenyl)methylethanediamide. The potential benefits of such compounds extend beyond mere inhibition of disease-causing enzymes; they also offer opportunities for developing personalized medicine approaches tailored to individual patient profiles. By leveraging structural diversity, researchers aim to identify compounds that can be tailored to interact specifically with disease-related pathways, thereby improving treatment outcomes.

The role of N-{3-(4-methoxybenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-(4-methoxyphenyl)methylethanediamide in preclinical studies is currently under active investigation. Animal models provide a critical platform for assessing its efficacy and safety before human trials can commence. These studies will help determine whether the compound can translate its promising preclinical results into tangible therapeutic benefits for patients suffering from various conditions.

The future prospects for this compound are bright, driven by ongoing research efforts aimed at optimizing its pharmacological properties. Innovations in synthetic methodologies may enable more efficient production scales, reducing costs and facilitating broader accessibility. Additionally, collaborations between academia and industry are expected to foster rapid advancements by combining expertise from different disciplines.

In conclusion, N-{3-(4-methoxybenzenesulfonyl strong>-1,3 oxazinan 2 ylmethyl)} -N' (< strong > 4 meth oxyph enyl) meth ylethan ed iam ide (CAS No . 872880 -73 - 4) is a structurally complex organ ic compoun d with prom ising pharmacological properti es . Its unique blend o f functional groups , coupled w ith advanc ed synthetic techniq ues , positions it as a valuable candidate f or fur ther investigation i n pharma ceutical research . As our understanding o f molecular mechanis ms continues t o evolve , compou nds lik e thi s are poised t o play a pivotal role i n shaping t he future o f medicine . p >